2-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride
Overview
Description
“2-[2-(2-Methylphenoxy)ethyl]piperidine hydrochloride” is a chemical compound with the molecular formula C14H22ClNO. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a piperidine ring, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, piperidine derivatives are known to undergo a variety of reactions. These include hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
Synthesis and Biological Activities
- A study focused on the synthesis and biological activities of 2,6-diaryl-3-methyl-4-piperidone derivatives, highlighting the process of synthesizing derivatives through Mannich reaction and their evaluation for analgesic, local anaesthetic, and antifungal activities. The findings suggest that certain derivatives exhibited significant antifungal activity, indicating the potential for developing new antimicrobial agents (Rameshkumar et al., 2003).
Anti-Acetylcholinesterase Activity
- Research on 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives synthesized for anti-acetylcholinesterase (anti-AChE) activity revealed that certain derivatives, particularly those with bulky moieties, showed potent inhibition of acetylcholinesterase. This suggests potential applications in treating conditions like Alzheimer's disease (Sugimoto et al., 1990).
Antimicrobial and Anticancer Agents
- A study on the synthesis and antimicrobial activities of a novel compound indicated moderate antimicrobial activities against various pathogens, suggesting potential for developing new antimicrobial agents (Ovonramwen et al., 2019).
- Another investigation into propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole for anticancer activities highlighted several compounds with significant inhibitory effects on cancer cell growth, indicating their potential as anticancer agents (Rehman et al., 2018).
Neuroprotective and Anticonvulsant Effects
- Research into subtype-selective N-methyl-d-aspartate (NMDA) antagonists identified novel compounds with significant neuroprotective and anticonvulsant effects, suggesting potential applications in neurological disorders (Gill et al., 2002).
properties
IUPAC Name |
2-[2-(2-methylphenoxy)ethyl]piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO.ClH/c1-12-6-2-3-8-14(12)16-11-9-13-7-4-5-10-15-13;/h2-3,6,8,13,15H,4-5,7,9-11H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JQZRJAVWRLWVRL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1OCCC2CCCCN2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.78 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219960-76-5 | |
Record name | Piperidine, 2-[2-(2-methylphenoxy)ethyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219960-76-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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